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Compound of Interest

methyl 1-methyl-1H-imidazole-2-
Compound Name:
carboxylate

cat. No.: B1313500

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and characterization of methyl 1-methyl-1H-imidazole-2-carboxylate, a heterocyclic
compound of interest in medicinal chemistry and materials science. This document is intended
to serve as a valuable resource for researchers and professionals engaged in drug discovery,
organic synthesis, and the development of novel chemical entities.

Core Molecular Data

Methyl 1-methyl-1H-imidazole-2-carboxylate is a derivative of imidazole, a five-membered
aromatic heterocycle containing two nitrogen atoms. The presence of both a methyl group on
one of the ring nitrogens and a methyl ester at the 2-position imparts specific physicochemical
properties that are of interest for further chemical modification and biological evaluation.

Quantitative Molecular and Physical Data

The fundamental molecular and physical properties of methyl 1-methyl-1H-imidazole-2-
carboxylate are summarized in the table below for quick reference and comparison.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1313500?utm_src=pdf-interest
https://www.benchchem.com/product/b1313500?utm_src=pdf-body
https://www.benchchem.com/product/b1313500?utm_src=pdf-body
https://www.benchchem.com/product/b1313500?utm_src=pdf-body
https://www.benchchem.com/product/b1313500?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value
Molecular Formula CeHsN20:2
Molecular Weight 140.14 g/mol
CAS Number 62366-53-4

Synthesis and Experimental Protocols

The synthesis of methyl 1-methyl-1H-imidazole-2-carboxylate can be achieved through a
multi-step process, typically involving the formation of the imidazole core followed by functional
group manipulations. A common and effective strategy involves the synthesis of the
corresponding carboxylic acid precursor, 1-methyl-1H-imidazole-2-carboxylic acid, which is
then esterified to yield the desired methyl ester.

Synthesis of 1-methyl-1H-imidazole-2-carboxylic acid

The precursor, 1-methyl-1H-imidazole-2-carboxylic acid, can be synthesized from 1-methyl-2-
imidazolecarboxaldehyde. This transformation involves the oxidation of the aldehyde to a
carboxylic acid.

Experimental Protocol:

o Preparation of 1-methyl-2-imidazolecarboxaldehyde: This starting material can be prepared
according to established literature procedures.

o Oxidation to 1-methyl-1H-imidazole-2-carboxylic acid: A general procedure involves the
oxidation of 1-methyl-2-imidazolecarboxaldehyde. The reaction can be carried out using a
suitable oxidizing agent. Following the reaction, the product, 1-methyl-1H-imidazole-2-
carboxylic acid, is isolated. A quantitative yield can be achieved after the removal of water
under high vacuum. It is important to note that heating the product can lead to
decarboxylation.

Esterification to Methyl 1-methyl-1H-imidazole-2-
carboxylate
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The final step is the esterification of 1-methyl-1H-imidazole-2-carboxylic acid to its methyl ester.
Chemoselective esterification of carboxylic acids can be achieved using various reagents, with
imidazole carbamates being a notable option.[1][2]

Experimental Protocol:

e Reaction Setup: In a clean, dry reaction vessel, dissolve 1-methyl-1H-imidazole-2-carboxylic
acid in a suitable polar solvent such as acetonitrile or ethyl acetate.

» Addition of Esterifying Agent: Add a methylating agent. Methyl 1H-imidazole-1-carboxylate
(MImC) is a reagent that can be used for the chemoselective esterification of carboxylic
acids.[1][2]

o Reaction Conditions: The reaction mixture is typically stirred at an elevated temperature to
facilitate the reaction. The progress of the reaction should be monitored using an appropriate
analytical technique, such as thin-layer chromatography (TLC).

o Work-up and Purification: Upon completion of the reaction, the solvent is removed under
reduced pressure. The crude product is then purified using standard techniques, such as
column chromatography on silica gel, to afford pure methyl 1-methyl-1H-imidazole-2-
carboxylate.

Analytical Characterization

The structural confirmation and purity assessment of synthesized methyl 1-methyl-1H-
imidazole-2-carboxylate are crucial. This is typically achieved through a combination of
spectroscopic techniques. While specific spectra for the title compound are not readily available
in the public domain, the expected spectral characteristics can be inferred from data for closely
related compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to show distinct signals for the methyl group
attached to the imidazole nitrogen, the methyl group of the ester, and the two protons on the
imidazole ring. The chemical shifts of the imidazole ring protons are typically in the aromatic
region.
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e 13C NMR: The carbon NMR spectrum will provide signals for all six carbon atoms in the
molecule, including the two methyl carbons, the two imidazole ring carbons, the carbon of
the ester carbonyl group, and the imidazole ring carbon attached to the ester.

Fourier-Transform Infrared (FT-IR) Spectroscopy

The FT-IR spectrum is a valuable tool for identifying the functional groups present in the
molecule. Key expected absorption bands include:

C=0 stretch: A strong absorption band characteristic of the ester carbonyl group.

C-O stretch: Bands corresponding to the stretching vibrations of the ester C-O bonds.

C=N and C=C stretching: Vibrations associated with the imidazole ring.

C-H stretching and bending: Absorptions from the methyl groups and the imidazole ring C-H
bonds.

Signaling Pathways and Experimental Workflows

To provide a clearer understanding of the synthetic process, the following diagrams illustrate
the key transformations and logical workflows.

Click to download full resolution via product page

Caption: Synthetic and analytical workflow for methyl 1-methyl-1H-imidazole-2-carboxylate.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1313500?utm_src=pdf-body-img
https://www.benchchem.com/product/b1313500?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

This guide provides foundational information for researchers working with methyl 1-methyl-
1H-imidazole-2-carboxylate. For specific applications, further optimization of the described
protocols and additional analytical characterization may be necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

